![molecular formula C16H14FNO2 B1231145 (1E)-1-(4-methylphenyl)ethanone O-(4-fluorobenzoyl)oxime](/img/structure/B1231145.png)
(1E)-1-(4-methylphenyl)ethanone O-(4-fluorobenzoyl)oxime
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Overview
Description
4-fluorobenzoic acid [1-(4-methylphenyl)ethylideneamino] ester is a carbonyl compound and an organohalogen compound.
Scientific Research Applications
Extraction and Synthesis
- Extraction of Copper: Ethanone oximes, including those with substituted phenyl groups, have been used in the extraction of copper from acidic solutions, demonstrating better efficiency than their alkyl derivatives (Krzyżanowska, Olszanowski, & Juskowiak, 1989).
- Synthesis of Thiadiazoles: Research shows that ethanone oximes can be transformed into thiadiazoles, suggesting applications in the synthesis of various heterocyclic compounds (Yoon, Cho, & Kim, 1998).
Spectroscopy and Structural Analysis
- Spectroscopic Characterization: The spectroscopic analysis of alkyl-oximes derived from ethanone compounds has been a focus, aiding in the determination of molecular structure and composition (Sánchez-Pavón et al., 2020).
Antimicrobial and Cytotoxic Activities
- Antimicrobial Properties: Certain fluorine-containing ethanone oxime derivatives have demonstrated significant antibacterial and antifungal activities, suggesting their potential use in antimicrobial therapies (Gadakh et al., 2010).
- Cytotoxic Evaluation: Novel derivatives of ethanone, including those with oxadiazole compounds, have been evaluated for cytotoxic effects on various carcinoma cell lines, highlighting their potential in cancer research (Adimule, Medapa, Kumar, & Rao, 2014).
Synthesis and Application in Chemistry
- Synthesis of Indazoles: Ethanone oximes have been utilized in the preparation of indazoles, a process relevant to the synthesis of various heterocyclic compounds (Counceller et al., 2012).
- Synthesis of Fungicides: Ethanone oximes have been used to create compounds with fungicidal activities, indicating their applicability in agricultural chemistry (Mao, Song, & Shi, 2012).
properties
Molecular Formula |
C16H14FNO2 |
---|---|
Molecular Weight |
271.29 g/mol |
IUPAC Name |
[(E)-1-(4-methylphenyl)ethylideneamino] 4-fluorobenzoate |
InChI |
InChI=1S/C16H14FNO2/c1-11-3-5-13(6-4-11)12(2)18-20-16(19)14-7-9-15(17)10-8-14/h3-10H,1-2H3/b18-12+ |
InChI Key |
KFKKOMPVTPPYPO-LDADJPATSA-N |
Isomeric SMILES |
CC1=CC=C(C=C1)/C(=N/OC(=O)C2=CC=C(C=C2)F)/C |
SMILES |
CC1=CC=C(C=C1)C(=NOC(=O)C2=CC=C(C=C2)F)C |
Canonical SMILES |
CC1=CC=C(C=C1)C(=NOC(=O)C2=CC=C(C=C2)F)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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